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Compound of Interest

Compound Name: 4-Ethylbiphenyl!

Cat. No.: B1582967

This guide provides a comprehensive technical overview of 4-Ethylbiphenyl, a biphenyl
derivative of significant interest in chemical synthesis and materials science. Intended for
researchers, scientists, and professionals in drug development, this document delves into the
core physicochemical properties, established synthetic routes, and modern analytical
methodologies for the characterization of this compound. The information presented is
grounded in authoritative sources to ensure scientific integrity and practical applicability.

Core Molecular and Physical Properties

4-Ethylbiphenyl, also known as 1-ethyl-4-phenylbenzene, is an aromatic hydrocarbon. Its
fundamental properties are pivotal for its application in various chemical processes. The
molecular structure consists of a biphenyl scaffold with an ethyl group substituent at the para
position of one of the phenyl rings.

Molecular Identity and Weight

The chemical identity of a compound is fundamentally defined by its molecular formula and
weight. These parameters are crucial for stoichiometric calculations in synthesis and for
interpretation of mass spectrometry data.

e Molecular Formula: C1aH14[1][2][3][4]

e Molecular Weight: 182.26 g/mol [1][2][5]
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The precise mass is critical for high-resolution mass spectrometry, which distinguishes
compounds with the same nominal mass.

Physicochemical Data Summary

The physical properties of 4-Ethylbiphenyl dictate its behavior in different environments and
are essential for designing experimental procedures, including reaction conditions and
purification methods.

Property Value Source

IUPAC Name 1-ethyl-4-phenylbenzene PubChem[1]

CAS Number 5707-44-8 NIST[2], Cheméo[5]
Appearance White crystalline powder ChemicalBook][6]
Melting Point Not available

Boiling Point 205 °C at 3 mmHg ChemicalBook][6]
Solubility Insoluble in water Cheméo[5]

LogP (Octanol/Water) ~3.6 Sigma-Aldrich[7]

Molecular Structure Visualization

A visual representation of the molecular structure of 4-Ethylbiphenyl is provided below,
generated using the DOT language. This diagram illustrates the connectivity of atoms within
the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-Ethylbiphenyl | C14H14 | CID 79786 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. 4-Ethylbiphenyl [webbook.nist.gov]

e 3. 4-Ethylbiphenyl — Biotuva Life Sciences [biotuva.com]

e 4. 4-Ethylbiphenyl [webbook.nist.gov]

e 5. 4-Ethylbiphenyl (CAS 5707-44-8) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 6. chemicalbook.com [chemicalbook.com]
e 7. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Ethylbiphenyl:
Properties, Synthesis, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582967#4-ethylbiphenyl-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbiphenyl
https://webbook.nist.gov/cgi/cbook.cgi?ID=5707-44-8&Units=SI
https://www.biotuva.com/product/4-ethylbiphenyl/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H14/c1-2-12-8-10-14(11-9-12)13-6-4-3-5-7-13/h3-11H%2C2H2%2C1H3
https://www.chemeo.com/cid/31-034-9/4-Ethylbiphenyl
https://www.chemeo.com/cid/31-034-9/4-Ethylbiphenyl
https://www.chemicalbook.com/msds/4-cyano-4-ethylbiphenyl.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/134341
https://www.benchchem.com/product/b1582967#4-ethylbiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b1582967#4-ethylbiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b1582967#4-ethylbiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b1582967#4-ethylbiphenyl-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582967?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

